4-(4-fluorophenyl)-2-(3-methoxybenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-(4-fluorophenyl)-2-[(3-methoxyphenyl)methyl]-1,1-dioxopyrido[2,3-e][1,2,4]thiadiazin-3-one
• InChI: InChI=1S/C20H16FN3O4S/c1-28-17-5-2-4-14(12-17)13-23-20(25)24(16-9-7-15(21)8-10-16)19-18(29(23,26)27)6-3-11-22-19/h2-12H,13H2,1H3
• InChI Key: IDRVDLDCJOJUKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C(=O)N(C3=C(S2(=O)=O)C=CC=N3)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN3O4S
• Molecular Weight: 413.4 g/mol
• CAS No.: 1251578-22-9

Description

The compound 4-(4-fluorophenyl)-2-(3-methoxybenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide belongs to the pyridothiadiazine dioxide family, characterized by a bicyclic core structure combining pyridine and 1,2,4-thiadiazine rings with two sulfone groups at positions 1 and 1. Key structural features include:

• A 4-fluorophenyl group at position 4 of the thiadiazine ring, introducing electron-withdrawing effects.
• A 1,1-dioxide configuration, which enhances polarity and solubility compared to non-sulfonated analogs.

Biological Activity

The compound 4-(4-fluorophenyl)-2-(3-methoxybenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide (CAS Number: 1251578-22-9) is a novel heterocyclic compound with potential therapeutic applications. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{16}FN_3O_4S$ with a molecular weight of 413.4 g/mol . The structure features a pyrido-thiadiazin core, which is known for various biological activities.

Property	Value
Molecular Formula	C20H16FN3O4S
Molecular Weight	413.4 g/mol
CAS Number	1251578-22-9

Antitumor Activity

Recent studies have indicated that compounds with similar structures exhibit significant antitumor properties. For instance, derivatives of pyrido[2,3-e][1,2,4]thiadiazin have shown inhibitory effects on tumor cell lines through mechanisms involving apoptosis and cell cycle arrest.

A comparative study demonstrated that certain analogs had IC50 values ranging from 0.15 to 0.24 μM against various cancer cell lines, indicating potent antiproliferative effects . The specific activity of our compound remains to be fully characterized but suggests a promising avenue for further research.

The mechanism by which this compound exerts its biological effects may involve the inhibition of key signaling pathways associated with cancer proliferation and survival. It is hypothesized that the fluorine substitution on the phenyl ring enhances lipophilicity and cellular uptake, facilitating its action within target cells .

Case Studies

• In Vitro Studies
  • A study on related compounds indicated that modifications in substituents significantly affected biological activity. For instance, the introduction of methoxy groups was associated with enhanced cytotoxicity against cancer cell lines .
  • The compound's structural similarity to known inhibitors suggests it may interact with molecular targets such as MDM2 or other oncogenic proteins.
• In Vivo Studies
  • Preliminary in vivo studies have yet to be published specifically for this compound; however, related thiadiazin derivatives have shown efficacy in xenograft models . Future studies should aim to evaluate the pharmacokinetics and therapeutic index in animal models.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural and physicochemical properties of the target compound with closely related derivatives (Figure 1):

Compound Name	Substituent (Position 2)	Substituent (Position 4)	Pyrido Ring Position	Molecular Formula	Average Mass (g/mol)	Key Features
Target: 4-(4-fluorophenyl)-2-(3-methoxybenzyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide	3-methoxybenzyl	4-fluorophenyl	[2,3-e]	Not provided	Not provided	Methoxy group enhances solubility; fluorine improves metabolic stability
2-(4-Fluorobenzyl)-4-[4-(methylsulfanyl)phenyl]-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide	4-fluorobenzyl	4-(methylsulfanyl)phenyl	[2,3-e]	C21H17FN3O3S2	~481.5	Methylsulfanyl group increases lipophilicity; potential for redox activity
4-(4-Fluoro-3-methylphenyl)-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide	None	4-fluoro-3-methylphenyl	[2,3-e]	C13H10FN3O3S	307.30	Methyl group introduces steric hindrance; simplified structure
USP Torsemide Related Compound E: 4-(3-tolyl)-2H-pyrido[4,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide	None	3-tolyl (methyl-substituted phenyl)	[4,3-e]	C13H11N3O3S	289.31	Tolyl group enhances aromatic interactions; altered ring conformation

Figure 1. Structural and substituent variations among pyridothiadiazine dioxide analogs.

Key Research Findings and Analysis

Substituent Effects on Physicochemical Properties

• Electron-Withdrawing vs. Electron-Donating Groups : The 4-fluorophenyl group in the target compound (electron-withdrawing) contrasts with the 4-(methylsulfanyl)phenyl group in ’s analog (electron-donating via sulfur), which may influence redox stability and metabolic pathways .
• Solubility : The 3-methoxybenzyl substituent in the target compound likely improves aqueous solubility compared to the lipophilic 4-fluorobenzyl group in ’s derivative .

Ring Position and Conformational Impact

• The pyrido[2,3-e] configuration (target compound and –2) positions the nitrogen atoms differently compared to the pyrido[4,3-e] isomer in ’s USP compound. This alters hydrogen-bonding capabilities and may affect target affinity .